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An In-depth Technical Guide to the Physical and Chemical Properties of β-Alanine Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction
β-Alanine methyl ester is a derivative of the naturally occurring beta-amino acid, β-alanine. It

serves as a crucial building block in organic synthesis, particularly in the preparation of

peptides, β-peptides, and other bioactive molecules.[1][2] The methyl ester functional group

enhances its utility in synthetic chemistry by protecting the carboxylic acid moiety, while its

hydrochloride salt form improves solubility and stability compared to the parent amino acid.[1]

[3] This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, analysis, and reactivity of β-alanine methyl ester, with a focus on its

common hydrochloride salt form.

Physical and Chemical Properties
β-Alanine methyl ester is most commonly handled as its hydrochloride salt (CAS Number:

3196-73-4), which is a white to off-white crystalline powder.[1] This salt form is known to be

hygroscopic and should be stored under controlled conditions to prevent degradation.[1][4] The

properties of both the free base and the hydrochloride salt are summarized below.
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The following tables detail the key physical and chemical properties of β-alanine methyl ester

and its hydrochloride salt.

Table 1: General Properties of β-Alanine Methyl Ester and its Hydrochloride Salt

Property
β-Alanine Methyl
Ester (Free Base)

β-Alanine Methyl
Ester
Hydrochloride

References

Chemical Name
Methyl 3-

aminopropanoate

Methyl 3-

aminopropanoate

hydrochloride

[1]

Synonyms -
β-Ala-OMe·HCl, H-β-

Ala-OMe·HCl
[1]

CAS Number
107-96-0 (for parent

β-alanine)
3196-73-4 [1][5]

Molecular Formula C₄H₉NO₂ C₄H₁₀ClNO₂ [1][6]

Molecular Weight 103.12 g/mol 139.58 g/mol [1][5]

Appearance -
White to off-white

crystalline powder
[1][3]

Purity - ≥97% to ≥98% [1][5]

Table 2: Physicochemical Data for β-Alanine Methyl Ester and its Hydrochloride Salt
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Property
β-Alanine Methyl
Ester (Free Base)

β-Alanine Methyl
Ester
Hydrochloride

References

Melting Point - 103-107 °C [1][5]

Boiling Point -
151.8°C at 760 mmHg

(Predicted)
[7]

Solubility -
Soluble in DMSO (≥

100 mg/mL)
[1]

Stability -

Stable under

recommended storage

conditions;

Hygroscopic

[1]

Storage - 2-8°C, under inert gas [1][5]

XLogP3-AA -0.9 - [6]

Topological Polar

Surface Area
53.9 Å² - [6]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of β-alanine methyl ester

hydrochloride are provided below.

Synthesis via Fischer Esterification
The most common method for synthesizing β-alanine methyl ester hydrochloride is the Fischer

esterification of β-alanine using methanol in the presence of a strong acid catalyst.[2]

Protocol:

Reaction Setup: Suspend β-alanine (1.0 eq) in methanol in a round-bottom flask equipped

with a magnetic stirrer and a reflux condenser.[2]
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Catalyst Addition: Cool the suspension in an ice bath. Slowly add a catalytic amount of

concentrated sulfuric acid or hydrochloric acid to the stirred mixture.[2][8]

Reflux: Heat the reaction mixture to reflux (approximately 65-68°C) and maintain for 6-8

hours.[2][8]

Work-up: After the reaction is complete, cool the mixture to room temperature. Concentrate

the solution under reduced pressure to remove excess methanol.[2]

Isolation: The resulting crude β-alanine methyl ester salt can be isolated and taken to the

next step for purification.[2]

Purification by Recrystallization
The crude product can be purified by recrystallization to obtain a high-purity crystalline solid.[1]

Protocol:

Dissolution: Dissolve the crude product in a minimal amount of hot methanol.[1]

Crystallization: Cool the solution slowly to room temperature, and then place it in an ice bath

to induce crystallization.[1]

Filtration: Collect the crystals by vacuum filtration.[1]

Washing: Wash the collected crystals with a small amount of cold diethyl ether or tert-butyl

methyl ether.[1]

Drying: Dry the purified crystals under vacuum to remove residual solvent.[1]

Spectroscopic Analysis
The structure and purity of the synthesized compound are typically confirmed using various

spectroscopic techniques.[1]

2.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: Prepare a ~10 mg/mL solution of the sample in a suitable deuterated

solvent (e.g., DMSO-d₆ or D₂O).[4]

Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.[1]

Expected ¹H-NMR (DMSO-d₆) Shifts: The spectrum should show characteristic peaks for the

methyl ester protons (~3.6 ppm) and the two methylene groups of the β-alanine backbone.[1]

[4]

Expected ¹³C-NMR Shifts: Characteristic peaks for the ester carbonyl carbon, the methyl

carbon, and the two methylene carbons are expected.

2.3.2. Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method): Thoroughly grind 0.5-2 mg of the sample with 100-

200 mg of dry potassium bromide (KBr). Press the mixture into a thin, transparent pellet

using a pellet press.[1]

Acquisition: Acquire the IR spectrum using an FTIR spectrometer.

Expected IR Peaks: The spectrum should display characteristic absorption bands for the N-H

stretching of the ammonium group, the C=O stretching of the ester (~1740 cm⁻¹), and C-O

stretching.[1]

2.3.3. Mass Spectrometry (MS)

Sample Preparation (Electrospray Ionization - ESI): Prepare a dilute solution of the sample in

a suitable solvent (e.g., methanol or acetonitrile/water).

Acquisition: Infuse the solution into the electrospray ionization source of a mass

spectrometer and acquire the spectrum in positive ion mode.[1]

Expected Ion Peak: The mass spectrum should show a prominent peak corresponding to the

protonated molecule [M+H]⁺ of the free base (m/z ≈ 104.1).

Chemical Reactivity and Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/pdf/Storage_and_handling_guidelines_for_Alanine_methyl_ester_hydrochloride_to_prevent_degradation.pdf
https://www.benchchem.com/pdf/Alanine_Methyl_Ester_Hydrochloride_A_Comprehensive_Technical_Guide.pdf
https://www.benchchem.com/pdf/Alanine_Methyl_Ester_Hydrochloride_A_Comprehensive_Technical_Guide.pdf
https://www.benchchem.com/pdf/Storage_and_handling_guidelines_for_Alanine_methyl_ester_hydrochloride_to_prevent_degradation.pdf
https://www.benchchem.com/pdf/Alanine_Methyl_Ester_Hydrochloride_A_Comprehensive_Technical_Guide.pdf
https://www.benchchem.com/pdf/Alanine_Methyl_Ester_Hydrochloride_A_Comprehensive_Technical_Guide.pdf
https://www.benchchem.com/pdf/Alanine_Methyl_Ester_Hydrochloride_A_Comprehensive_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


β-Alanine methyl ester is a bifunctional molecule whose reactivity is dominated by its primary

amine and ester groups.

Key Reactions
Hydrolysis: The methyl ester group can be hydrolyzed under aqueous conditions to yield β-

alanine and methanol. This degradation pathway is a key consideration for storage and

handling.[4]

Self-Condensation: Under certain conditions, such as dry-down heating, the molecule can

undergo self-condensation to form β-alanine peptide oligomers.[9]

Peptide Coupling: The primary amine is readily available for amide bond formation, making it

a valuable building block for the synthesis of β-peptides and other modified peptides.[2][10]

This incorporation can enhance the metabolic stability of peptides by increasing their

resistance to enzymatic degradation.[10]

Applications in Drug Development
Building Block: It serves as a versatile building block for synthesizing complex bioactive

molecules and pharmaceuticals.[3]

Linker/Spacer: The molecule can be used as a linker to connect different molecular

fragments in the design of complex drug conjugates.[10]

Improved Physicochemical Properties: Incorporating the β-alanine methyl ester moiety can

improve properties like solubility and stability in parent drug molecules.[10]

Visualizations
The following diagrams illustrate key workflows and pathways related to β-alanine methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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